Cas no 5858-53-7 (1-Naphthalenesulfonicacid, 5-hydroxy-6-[2-(1-naphthalenyl)diazenyl]-, sodium salt (1:1))

• Product Name: 1-Naphthalenesulfonicacid, 5-hydroxy-6-[2-(1-naphthalenyl)diazenyl]-, sodium salt (1:1)
• CAS No: 5858-53-7
• MF: C₂₀H₁₃N₂NaO₄S
• MW: 400.382994413376
• CID: 368429
• PubChem ID: 135666400
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 5-hydroxy-6-[2-(1-naphthalenyl)diazenyl]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 5-hydroxy-6-[2-(1-naphthalenyl)diazenyl]-, sodium salt (1:1)
• Lutetia Brilliant Bordeaux BO
• sodium 5-hydroxy-6-(naphthylazo)naphthalenesulphonate
• (6E)-6-(naphthalen-1-ylhydrazono)-5-oxo-5,6-dihydronaphthalene-1-sulfonic acid
• Acid Red 20
• C.I. 14830
• C.I. Acid Red 20 (VAN)
• C.I. Acid Red 20, monosodium salt (8CI)
• 5858-53-7
• Versal Bordeaux BL
• Oralith Bordeaux HB
• Graphtol Bordeaux HB
• Double Ponceau R
• Uncas Maroon X-1972
• Helio Bordeaux B
• 1-Naphthalenesulfonic acid, 5-hydroxy-6-(1-naphthalenylazo)-, monosodium salt
• 1-Naphthalenesulfonic acid, 5-hydroxy-6-(2-(1-naphthalenyl)diazenyl)-, sodium salt (1:1)
• C.I. Acid Red 20, monosodium salt
• Helio Bordeaux BLC
• sodium;5-hydroxy-6-(naphthalen-1-yldiazenyl)naphthalene-1-sulfonate
• NS00082017
• Segnale Light Bordeaux 2BL
• Double Ponceau 2R
• DTXSID6064036
• Resamine Bordeaux BLC
• Siloton Bordeaux 2BL
• Double Ponceau 3R
• Helio Bordeaux
• NSC 45204
• Jungle Maroon
• Lutetia Brilliant Bordeaux B
• Double Ponceau 4R
• EINECS 227-493-7

• Inchi： 1S/C20H14N2O4S.Na/c23-20-16-8-4-10-19(27(24,25)26)15(16)11-12-18(20)22-21-17-9-3-6-13-5-1-2-7-14(13)17;/h1-12,23H,(H,24,25,26);/q;+1/p-1/b22-21+;
• InChI Key： IDVNZMQMDGSYNQ-QUABFQRHSA-M
• SMILES： S(C1C=CC=C2C(=C(C=CC2=1)/N=N/C1=CC=CC2=CC=CC=C21)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 400.04949
• Monoisotopic Mass: 400.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 746
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Density: 1.42
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.698
• PSA: 102.15